Cas no 2229402-54-2 (1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229402-54-2
• MF: C₈H₇BrF₂N₂
• MW: 249.055387735367
• CID: 6287004
• PubChem ID: 165630665
• Update Time: 2025-05-23

1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine
• 2229402-54-2
• EN300-1947940

• Inchi： 1S/C8H7BrF2N2/c9-6-3-13-2-1-5(6)7(12)4-8(7,10)11/h1-3H,4,12H2
• InChI Key： DTGHGDLPCAZOHJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC1(F)F)N

Computed Properties

• Exact Mass: 247.97607g/mol
• Monoisotopic Mass: 247.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine (CAS No: 2229402-54-2)

1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine, identified by its CAS number 2229402-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules featuring a brominated pyridine ring and a difluorocyclopropane moiety, which are known for their versatile reactivity and potential biological activity. The structural characteristics of this molecule make it a valuable scaffold for the development of novel therapeutic agents.

The bromopyridine moiety in 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine is particularly noteworthy due to its ability to participate in various chemical transformations, including cross-coupling reactions. These reactions are fundamental in synthetic organic chemistry and are widely employed in the construction of complex molecular architectures. The presence of the difluorocyclopropane group further enhances the compound's utility, as it introduces electron-withdrawing effects and can influence the electronic properties of adjacent functional groups. This combination of features makes the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these pathways, those involving kinases and other enzymes have been extensively studied due to their critical roles in cellular signaling and their association with numerous diseases, including cancer. The pyridine ring in 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine can be modified to create ligands that interact with such targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, leveraging the bromine atom for palladium-catalyzed cross-coupling reactions that introduce additional functional groups tailored for specific biological interactions.

The difluorocyclopropane moiety is another key feature that has attracted considerable interest. Difluorinated compounds are known for their enhanced metabolic stability and bioavailability, attributes that are highly desirable in drug development. The electron-withdrawing nature of the fluorine atoms can also modulate the reactivity of the molecule, allowing for precise tuning of its pharmacological properties. This has led to several studies exploring the use of difluorocyclopropanes as building blocks in medicinal chemistry, particularly in the design of protease inhibitors and other enzyme-targeting agents.

Recent advancements in computational chemistry have further facilitated the exploration of 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine and its derivatives. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with biological targets with high accuracy. This has not only sped up the drug discovery process but also allowed for the rational design of more effective inhibitors. For example, virtual screening campaigns have identified several analogs of this compound that exhibit improved binding affinity to target enzymes compared to the parent molecule.

The synthesis of 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include halogenation reactions to introduce the bromine atom into the pyridine ring, followed by cyclopropanation reactions to incorporate the difluorocyclopropane moiety. These reactions often require specialized catalysts and conditions but can be optimized to achieve high yields and purity. The ability to efficiently synthesize this compound underscores its importance as a building block in pharmaceutical research.

The potential applications of 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine extend beyond kinase inhibition. Researchers have also explored its use as a precursor for more complex molecules with distinct biological activities. For instance, functionalization of the pyridine ring can lead to derivatives with anti-inflammatory or antimicrobial properties. The versatility of this compound lies in its structural framework, which allows for diverse modifications while retaining key pharmacophoric elements necessary for biological activity.

In conclusion, 1-(3-bromopyridin-4-yl)-2,2-difluorocyclopropan-1-amine (CAS No: 2229402-54-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into this compound and its derivatives continues to expand our understanding of its biological activities and synthetic possibilities, positioning it as a cornerstone in modern drug discovery efforts.